Cas no 1170836-54-0 (2-3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(1-phenylethyl)acetamide)

• Product Name: 2-3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(1-phenylethyl)acetamide
• CAS No: 1170836-54-0
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 6005695
• PubChem ID: 44117902
• Update Time: 2025-10-24

2-3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(1-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(1-phenylethyl)acetamide
• 2-[3-methyl-5-(morpholine-4-carbonyl)pyrazol-1-yl]-N-(1-phenylethyl)acetamide
• SR-01000922031-1
• F5299-0358
• VU0641122-1
• 2-[3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]-N-(1-phenylethyl)acetamide
• AKOS024505652
• SR-01000922031
• 1170836-54-0
• 2-(3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)-N-(1-phenylethyl)acetamide

• Inchi： 1S/C19H24N4O3/c1-14-12-17(19(25)22-8-10-26-11-9-22)23(21-14)13-18(24)20-15(2)16-6-4-3-5-7-16/h3-7,12,15H,8-11,13H2,1-2H3,(H,20,24)
• InChI Key： UOBNIILSCUFDGA-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C)(=O)CN1C(C(N2CCOCC2)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 356.18484064g/mol
• Monoisotopic Mass: 356.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.5Ų

Additional information on 2-3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(1-phenylethyl)acetamide

2-3-Methyl-5-(Morpholine-4-Carbonyl)-1H-Pyrazol-1-Yl-N-(1-Phenylethyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1170836-54-0, known as 2-3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(1-phenylethyl)acetamide, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. This molecule is a derivative of pyrazole, a heterocyclic aromatic compound, which is widely recognized for its versatility in drug design. The integration of a morpholine ring and an acetamide group further enhances its potential as a bioactive agent.

Recent studies have highlighted the pyrazole core as a key structural element in various therapeutic agents, particularly in the development of anti-inflammatory, antitumor, and neuroprotective drugs. The morpholine moiety, a six-membered ring containing oxygen and nitrogen atoms, contributes to the molecule's stability and bioavailability. Additionally, the acetamide group plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and distribution.

One of the most intriguing aspects of this compound is its ability to interact with multiple biological targets. For instance, research has demonstrated that 2-3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(1-phenylethyl)acetamide exhibits potent inhibitory activity against enzymes involved in inflammatory pathways. This makes it a potential candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound's pyrazole ring has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related disorders. The presence of the morpholine group further enhances these effects by stabilizing the molecule and improving its solubility in biological fluids. These attributes collectively make the compound a promising lead for drug development.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of the compound, ensuring its suitability for preclinical studies.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of this compound. Molecular docking studies have revealed that the acetamide group plays a pivotal role in binding to target proteins, while the pyrazole ring contributes to hydrogen bonding and π-interactions. These findings underscore the importance of rational drug design in maximizing the compound's therapeutic potential.

Looking ahead, further research is needed to explore the compound's efficacy in vivo and its safety profile. Preclinical studies are currently underway to evaluate its pharmacokinetics, toxicity, and efficacy in animal models of inflammation and oxidative stress. If successful, this compound could pave the way for the development of novel therapeutics with improved efficacy and reduced side effects.

In conclusion, 2-3-methyl-5-(morpholine-4-carbonyl)-1H-pyrazol-1-Yl-N-(1-PheNylethyl)Acetamide represents a compelling example of how structural modifications can enhance the bioactivity of heterocyclic compounds. With its unique combination of structural features and promising biological activities, this compound holds significant potential in advancing drug discovery efforts across various therapeutic areas.